Cas no 69966-54-7 (3-benzylpyridine;hydrochloride)

• Product Name: 3-benzylpyridine;hydrochloride
• CAS No: 69966-54-7
• MF: C₁₂H₁₂ClN
• MW: 205.683382034302
• CID: 974467
• PubChem ID: 12210545
• Update Time: 2025-04-19

3-benzylpyridine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-benzylpyridine,hydrochloride
• 3-benzylpyridine
• hydrochloride
• NSC-35531
• NWHBQEWNYPTNIM-UHFFFAOYSA-N
• SCHEMBL10665044
• 69966-54-7
• NSC35531
• 3-benzylpyridine hydrochloride
• 3-benzylpyridine;hydrochloride

• Inchi： 1S/C12H11N.ClH/c1-2-5-11(6-3-1)9-12-7-4-8-13-10-12;/h1-8,10H,9H2;1H
• InChI Key： NWHBQEWNYPTNIM-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC=C(C=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 205.06596
• Monoisotopic Mass: 205.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89
• LogP: 3.47440